Cas no 5324-67-4 (3-methanesulfonyl-2,2-dimethylpropanoic acid)

• Product name: 3-methanesulfonyl-2,2-dimethylpropanoic acid
• CAS No: 5324-67-4
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 1581427
• PubChem ID: 220247

3-methanesulfonyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(methylsulfonyl)propanoic acid
• 2,2-dimethyl-3-methylsulfonylpropanoic acid
• 3-methanesulfonyl-2,2-dimethylpropanoic acid

Computed Properties

• Exact Mass: 180.04566
• Monoisotopic Mass: 180.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.257
• Boiling Point: 383.4°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.474
• PSA: 71.44
• LogP: 1.22260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-methanesulfonyl-2,2-dimethylpropanoic acid

3-Methanesulfonyl-2,2-dimethylpropanoic Acid (CAS No. 5324-67-4): A Comprehensive Overview of Its Properties and Applications

3-Methanesulfonyl-2,2-dimethylpropanoic acid (CAS No. 5324-67-4) is a specialized organic compound with a unique molecular structure, combining a sulfonyl group with a branched carboxylic acid. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. Its IUPAC name reflects its structural features, emphasizing the methanesulfonyl moiety and the dimethyl-substituted propanoic acid backbone. Researchers and industries are increasingly exploring its applications in drug synthesis, catalysis, and material science, aligning with current trends in sustainable chemistry and precision molecular design.

The chemical properties of 3-methanesulfonyl-2,2-dimethylpropanoic acid are defined by its polar sulfonyl group and carboxylic acid functionality, which enhance its solubility in polar solvents and reactivity in condensation reactions. These traits make it valuable for designing bioactive molecules, particularly in the development of enzyme inhibitors or prodrugs. Recent studies highlight its role in green chemistry initiatives, where its derivatization potential reduces waste in synthetic pathways. This aligns with the growing demand for eco-friendly synthetic intermediates, a topic frequently searched in academic and industrial forums.

In the context of user-searched queries, questions like *"What is the synthetic route for 3-methanesulfonyl-2,2-dimethylpropanoic acid?"* or *"How does the sulfonyl group influence its reactivity?"* are common. Addressing these, the compound’s synthesis typically involves sulfonation of 2,2-dimethylpropanoic acid derivatives, followed by purification via crystallization. The sulfonyl group acts as an electron-withdrawing moiety, modulating the acidity of the adjacent carboxylic group—a feature exploited in pH-sensitive drug formulations. Such details cater to professionals seeking structure-activity relationship (SAR) insights.

Another trending focus is the compound’s stability under physiological conditions, a critical factor for pharmaceutical applications. Analytical techniques like HPLC and NMR confirm its robustness in aqueous media, making it suitable for prodrug development. This aligns with searches for *"stable sulfonyl-containing acids for drug delivery,"* reflecting industry priorities. Additionally, its low toxicity profile (as per preliminary studies) positions it as a candidate for cosmetic additives or veterinary pharmaceuticals, expanding its commercial relevance.

From an SEO perspective, integrating keywords like "CAS 5324-67-4 supplier", "3-methanesulfonyl-2,2-dimethylpropanoic acid price", and "sulfonyl carboxylic acid uses" ensures visibility among procurement specialists and researchers. The compound’s regulatory status (non-hazardous per standard classifications) further boosts its accessibility, a point often clarified in safety data sheets (SDS).

In summary, 3-methanesulfonyl-2,2-dimethylpropanoic acid exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its adaptability to green chemistry principles and relevance in high-value industries underscore its importance. As research progresses, this compound is poised to address emerging challenges in molecular engineering and sustainable production, making it a subject of enduring interest.